Cas no 141940-27-4 (2-(tert-butoxycarbonylamino)-3-(trifluoromethyl)benzoic acid)

• Product Name: 2-(tert-butoxycarbonylamino)-3-(trifluoromethyl)benzoic acid
• CAS No: 141940-27-4
• MF: C₁₃H₁₄F₃NO₄
• MW: 305.249774456024
• CID: 1011347
• PubChem ID: 15033884
• Update Time: 2025-04-20

2-(tert-butoxycarbonylamino)-3-(trifluoromethyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(tert-butoxycarbonylamino)-3-(trifluoromethyl)benzoic acid
• Benzoic acid, 2-​[[(1,​1-​dimethylethoxy)​carbonyl]​amino]​-​3-​(trifluoromethyl)​-
• 2-[(2-methylpropan-2-yl)oxycarbonylamino]-3-(trifluoromethyl)benzoic acid
• VHIFRFRIKSJWAW-UHFFFAOYSA-N
• Benzoic acid, 2-[[(1,1-dimethylethoxy)carbonyl]amino]-3-(trifluoromethyl)-
• 2-{[(tert-butoxy)carbonyl]amino}-3-(trifluoromethyl)benzoic acid
• 2-((tert-Butoxycarbonyl)amino)-3-(trifluoromethyl)benzoic acid
• 2-[(TERT-BUTOXYCARBONYL)AMINO]-3-(TRIFLUOROMETHYL)BENZOIC ACID
• DB-216557
• 2-{[(TERT-BUTOXY)CARBONYL]AMINO-3-(TRIFLUOROMETHYL)BENZOIC ACID
• EN300-6747936
• D88016
• 141940-27-4

• MDL： MFCD11847068
• Inchi： 1S/C13H14F3NO4/c1-12(2,3)21-11(20)17-9-7(10(18)19)5-4-6-8(9)13(14,15)16/h4-6H,1-3H3,(H,17,20)(H,18,19)
• InChI Key： VHIFRFRIKSJWAW-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=C(C(=O)O)C=1NC(=O)OC(C)(C)C)(F)F

Computed Properties

• Exact Mass: 305.08749241g/mol
• Monoisotopic Mass: 305.08749241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 403
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 75.6Ų